Cas no 187876-47-7 (S-3-amino-Butanoic acid ethyl ester hydrochloride)

• Product Name: S-3-amino-Butanoic acid ethyl ester hydrochloride
• CAS No: 187876-47-7
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD01862144
• CID: 1057858
• PubChem ID: 42614517
• Update Time: 2025-06-14

S-3-amino-Butanoic acid ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• S-3-amino-Butanoic acid ethyl ester hydrochloride
• (S)-Ethyl 3-aminobutanoate hydrochloride
• Butanoic acid, 3-aMino-, ethyl ester, hydrochloride, (3S)-
• Butanoic acid, 3-amino-, ethyl ester, hydrochloride (1:1), (3S)-
• CS-0095476
• SCHEMBL14920723
• 187876-47-7
• DS-20137
• (S)-Ethyl3-aminobutanoatehydrochloride
• Ethyl (S)-3-Aminobutanoate Hydrochloride
• (S)-3-Amino-butyric acid ethyl ester hydrochloride
• MFCD01862144
• ISVBSAIYXBEVSI-JEDNCBNOSA-N
• AC9275
• ethyl (3S)-3-aminobutanoate;hydrochloride
• AKOS032944822
• ETHYL (3S)-3-AMINOBUTANOATE HYDROCHLORIDE

• MDL： MFCD01862144
• Inchi： 1S/C6H13NO2.ClH/c1-3-9-6(8)4-5(2)7;/h5H,3-4,7H2,1-2H3;1H/t5-;/m0./s1
• InChI Key： ISVBSAIYXBEVSI-JEDNCBNOSA-N
• SMILES： Cl.O(CC)C(C[C@H](C)N)=O

Computed Properties

• Exact Mass: 167.0713064g/mol
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on S-3-amino-Butanoic acid ethyl ester hydrochloride

Comprehensive Guide to S-3-amino-Butanoic acid ethyl ester hydrochloride (CAS No. 187876-47-7)

S-3-amino-Butanoic acid ethyl ester hydrochloride (CAS No. 187876-47-7) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications. This hydrochloride salt derivative of ethyl 3-aminobutanoate is valued for its chiral properties and reactivity, making it a critical intermediate in the development of bioactive molecules. Its CAS number 187876-47-7 ensures precise identification in global chemical databases, catering to researchers seeking high-purity building blocks for drug discovery.

The growing demand for enantiomerically pure compounds in medicinal chemistry has spotlighted S-3-amino-Butanoic acid ethyl ester hydrochloride as a key reagent. Its ethyl ester group enhances solubility in organic solvents, while the hydrochloride salt form improves stability—a feature frequently queried in academic forums and search engines like "How to handle amino acid esters in peptide coupling?" or "Best practices for storing chiral esters." These user-driven questions reflect the compound's relevance in optimizing synthetic routes for APIs (Active Pharmaceutical Ingredients).

From an SEO perspective, trending searches such as "chiral auxiliaries for asymmetric synthesis" and "ethyl ester derivatives in drug design" align with this compound's applications. Analytical techniques like HPLC and NMR are commonly employed to verify its enantiomeric purity (>98%), a metric highly scrutinized in peer-reviewed journals. Notably, its role in constructing β-amino acid frameworks—a hotspot in peptidomimetic drug development—has been cited in studies targeting metabolic disorders and neurological conditions, further boosting its search visibility.

Environmental and safety considerations are also prominent in user queries. While S-3-amino-Butanoic acid ethyl ester hydrochloride is not classified as hazardous under major regulatory frameworks, FAQs like "Is CAS 187876-47-7 biodegradable?" or "Green chemistry alternatives for ester hydrolysis" underscore the industry's shift toward sustainable practices. Manufacturers now emphasize low-waste synthesis protocols, resonating with ESG (Environmental, Social, and Governance) trends in chemical production.

In summary, S-3-amino-Butanoic acid ethyl ester hydrochloride exemplifies the intersection of chiral synthesis and pharmaceutical innovation. Its CAS No. 187876-47-7 serves as a universal identifier for procurement, while its structural versatility addresses contemporary challenges in drug bioavailability and target specificity—topics dominating scientific discourse and search engine algorithms alike.